Cas no 51506-70-8 (2-(2-bromo-5-hydroxyphenyl)acetonitrile)
2-(2-bromo-5-hydroxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 2-bromo-5-hydroxy-
- 2-(2-bromo-5-hydroxyphenyl)acetonitrile
- SCHEMBL1643051
- SFA84695
- EN300-1911684
- (2-Bromo-5-hydroxy-phenyl)-acetonitrile
- 51506-70-8
- VZPKXBHIMFEPNJ-UHFFFAOYSA-N
-
- Inchi: 1S/C8H6BrNO/c9-8-2-1-7(11)5-6(8)3-4-10/h1-2,5,11H,3H2
- InChI Key: VZPKXBHIMFEPNJ-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC(O)=CC=C1Br
Computed Properties
- Exact Mass: 210.96328Da
- Monoisotopic Mass: 210.96328Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 44Ų
2-(2-bromo-5-hydroxyphenyl)acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1911684-0.05g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1911684-0.1g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1911684-0.25g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1911684-0.5g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1911684-1.0g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 1g |
$770.0 | 2023-06-02 | ||
| Enamine | EN300-1911684-2.5g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1911684-5.0g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 5g |
$2235.0 | 2023-06-02 | ||
| Enamine | EN300-1911684-10.0g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 10g |
$3315.0 | 2023-06-02 | ||
| Enamine | EN300-1911684-1g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1911684-5g |
2-(2-bromo-5-hydroxyphenyl)acetonitrile |
51506-70-8 | 5g |
$2235.0 | 2023-09-17 |
2-(2-bromo-5-hydroxyphenyl)acetonitrile Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-(2-bromo-5-hydroxyphenyl)acetonitrile
Comprehensive Analysis of 2-(2-Bromo-5-hydroxyphenyl)acetonitrile (CAS No. 51506-70-8)
2-(2-Bromo-5-hydroxyphenyl)acetonitrile (CAS No. 51506-70-8) is a versatile organic compound widely used in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substituent and a hydroxyl group, makes it a valuable intermediate in synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.
The compound’s acetonitrile moiety enhances its reactivity, enabling efficient coupling reactions in modern synthetic chemistry. Recent studies highlight its role in developing heterocyclic compounds, a hot topic in medicinal chemistry. With the growing demand for sustainable synthesis methods, 2-(2-Bromo-5-hydroxyphenyl)acetonitrile has gained attention for its compatibility with green chemistry principles, such as catalytic reductions and solvent-free reactions.
One of the most searched questions about this compound is: "What are the applications of 2-(2-Bromo-5-hydroxyphenyl)acetonitrile in drug development?" The answer lies in its ability to serve as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. Its hydroxyphenyl group is particularly useful for designing compounds with improved bioavailability, a key focus in modern pharmacology.
Another trending topic is the safety and handling of nitrile-containing compounds. While 2-(2-Bromo-5-hydroxyphenyl)acetonitrile is not classified as hazardous under standard regulations, proper lab practices, such as using personal protective equipment (PPE) and working in well-ventilated areas, are recommended. This aligns with the broader industry shift toward responsible chemical management.
From an SEO perspective, keywords like "bromo-hydroxyphenyl acetonitrile synthesis" and "CAS 51506-70-8 suppliers" are frequently queried, reflecting market interest. The compound’s purity and stability are critical for buyers, emphasizing the need for reliable analytical methods like HPLC and NMR for quality control.
In conclusion, 2-(2-Bromo-5-hydroxyphenyl)acetonitrile (CAS No. 51506-70-8) is a pivotal building block in organic synthesis, bridging gaps between academia and industry. Its relevance to drug discovery, green chemistry, and material innovation ensures its continued prominence in scientific discourse.
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